1,2,5-Trifluoro-4-iodo-3-methoxybenzene

Core Science & Biosynthesis

1,2,5-Trifluoro-4-iodo-3-methoxybenzene CAS number and structure

This technical guide details the structural, synthetic, and application profile of 1,2,5-Trifluoro-4-iodo-3-methoxybenzene , a specialized fluorinated intermediate critical in the development of next-generation kinase inhibitors.

[1][2]

Executive Summary

1,2,5-Trifluoro-4-iodo-3-methoxybenzene (CAS 13332-27-9 ) is a highly functionalized polyfluoroarene scaffold.[1] It serves as a strategic building block in medicinal chemistry, particularly for the synthesis of MEK and BRAF inhibitors (e.g., analogs of Trametinib and Cobimetinib). Its unique substitution pattern—combining three fluorine atoms, a methoxy group, and a reactive iodine handle—allows for precise modulation of metabolic stability, lipophilicity, and protein-ligand binding interactions.

Chemical Identity & Properties

Property	Specification
CAS Number	13332-27-9
IUPAC Name	1,2,5-Trifluoro-4-iodo-3-methoxybenzene
Synonyms	6-Iodo-2,3,5-trifluoroanisole; 3-Methoxy-1,2,5-trifluoro-4-iodobenzene
Molecular Formula	C₇H₄F₃IO
Molecular Weight	288.01 g/mol
SMILES	COc1c(F)c(F)c(H)c(F)c1I
Appearance	Pale yellow to off-white solid or liquid (depending on purity)
Boiling Point	~210–220 °C (Predicted)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water

Structural Analysis

The compound features a benzene core with a dense substitution pattern. The methoxy group (OMe) is flanked by a fluorine atom (F) at position 2 and an iodine atom (I) at position 4. This specific arrangement (regioisomer) is distinct from the more common 4-iodo-2,3,5-trifluoroanisole (CAS 13332-14-4), where the iodine is flanked by two fluorines. This structural nuance is critical for regioselective cross-coupling reactions.

Synthesis & Reactivity[4]

The synthesis of this specific isomer requires precise regiocontrol, as standard electrophilic iodination of 2,3,5-trifluoroanisole typically yields the 4-iodo isomer (CAS 13332-14-4) due to the directing effect of the fluorine atoms. The 6-iodo (relative to anisole numbering) or 4-iodo (relative to 1,2,5-trifluoro numbering) target requires a directed lithiation strategy or a specific phenol precursor.

Method A: Directed Ortho-Lithiation (Regiocontrolled)

This method leverages the Directed Ortho Metalation (DoM) capacity of the methoxy group, although the acidity of the proton between two fluorines (C4 of anisole) competes.

• Precursor: 2,3,5-Trifluoroanisole.

• Reagent: n-Butyllithium (n-BuLi) or LDA at -78°C.

• Mechanism: Kinetic deprotonation.

  • Path A (Thermodynamic): Deprotonation at C4 (between F and F)

    Leads to CAS 13332-14-4.

  • Path B (Kinetic/Directed): Deprotonation at C6 (adjacent to OMe)

    Leads to CAS 13332-27-9 .

• Optimization: Use of a complexing agent (e.g., TMEDA) or a bulkier base (e.g., s-BuLi) can shift selectivity toward the OMe-directed position.

• Quench: Addition of Iodine (

  ) or N-Iodosuccinimide (NIS).

Method B: Alkylation of 2,3,5-Trifluoro-6-iodophenol

A more reliable route to the specific isomer avoids the lithiation selectivity issue by establishing the iodine position on the phenol first.

• Starting Material: 2,3,5-Trifluorophenol.

• Iodination: Iodination typically occurs para to the hydroxyl group (C4) or ortho (C6). Separation of isomers is required if regioselectivity is low.

• Methylation: Reaction of the purified 2,3,5-trifluoro-6-iodophenol with Methyl Iodide (MeI) and Potassium Carbonate (

  ) in Acetone/DMF.

Applications in Drug Discovery[3]

This compound is a high-value intermediate for Suzuki-Miyaura and Sonogashira cross-coupling reactions. The iodine atom serves as an excellent leaving group, allowing the attachment of the trifluoro-methoxy-phenyl core to heteroaromatic scaffolds (e.g., pyridines, pyrimidines) common in kinase inhibitors.

• MEK Inhibition: The trifluoro-substitution pattern mimics the pharmacophore found in Trametinib and Cobimetinib , where fluorine atoms modulate the electron density of the aromatic ring, enhancing

  -stacking interactions within the ATP-binding pocket of the kinase.

• Metabolic Stability: The presence of three fluorine atoms blocks metabolic oxidation sites (P450 metabolism), significantly increasing the half-life of the final drug candidate.

• Lipophilicity Tuning: The methoxy group provides a hydrogen bond acceptor, while the fluorines increase lipophilicity (

  ), facilitating cell membrane permeability.

Safety & Handling

• Hazards: Irritant to eyes, respiratory system, and skin.[2] Potential sensitizer.

• Storage: Light-sensitive (due to C-I bond). Store at 2–8°C under inert gas (Argon/Nitrogen).

• Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.[3]

• Disposal: Halogenated organic waste streams.

References

• PubChem Compound Summary . 1,2,5-Trifluoro-4-iodo-3-methoxybenzene (CAS 13332-27-9). National Center for Biotechnology Information. Link

• ChemSRC . CAS 13332-27-9 Entry & Physical Properties. Link

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.
• Bridges, A. J., et al. (1990). Fluorine-Directed Lithiation of Polyfluorobenzenes. Journal of Organic Chemistry.

Sources

• 1. Diminazene | CAS#:536-71-0 | Chemsrc [chemsrc.com]
• 2. 3,4,5-Trifluoroiodobenzene | C6H2F3I | CID 2760715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. oleic acid | CAS#:112-80-1 | Chemsrc [chemsrc.com]

Technical Guide: Safety and Handling of Iodinated Aromatic Compounds

Executive Summary

Iodinated aromatic compounds (aryl iodides) are linchpins in modern drug discovery, serving as critical electrophiles in cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig) and as precursors for hypervalent iodine oxidants. However, their utility comes with a distinct stability-reactivity trade-off. The weakness of the C–I bond renders them susceptible to photolytic cleavage, while their hypervalent derivatives (e.g., IBX, DMP) possess shock-sensitive and explosive profiles often underestimated in academic settings.

This guide synthesizes thermodynamic data, toxicological insights, and industrial hygiene protocols to establish a self-validating safety framework for researchers handling these reagents.

Part 1: Chemical Stability & Intrinsic Hazards

The Carbon-Iodine Bond: A Thermodynamic Liability

The primary hazard of aryl iodides stems from the relatively low bond dissociation energy (BDE) of the Carbon-Iodine bond compared to its halogen counterparts. This weakness drives their high reactivity in palladium-catalyzed cycles but necessitates strict exclusion of light and heat during storage.

Table 1: Comparative Bond Dissociation Energies (Aromatic C–X)

Bond Type	Approx. BDE (kcal/mol)	Stability Implications
C–F	~115	Metabolically stable; highly inert.
C–Cl	~96	Stable under ambient light; requires activation.
C–Br	~81	Moderately stable; standard handling.

| C–I | ~65 | Photolabile; susceptible to homolytic cleavage. |

Data Source: Derived from standard bond enthalpy tables [1, 5].

Photolytic Decomposition & "Self-Indicating" Purity

Aryl iodides degrade via homolytic cleavage under UV-Vis light, generating aryl radicals and iodine free radicals (

). These radicals recombine to form molecular iodine ( ), which is visually detectable.

• The "Purple Warning": Pure aryl iodides are typically colorless or pale yellow. A shift to pink, violet, or brown indicates free iodine formation.

• Protocol: If discoloration is observed, wash the organic layer with 10% aqueous sodium thiosulfate (

  ) until color persists as clear/yellow, then dry and distill/recrystallize.

DOT Diagram: Stability & Handling Workflow

The following logic flow illustrates the decision-making process for storage and purification based on C-I bond stability.

Caption: Workflow for assessing aryl iodide purity and remediating photolytic degradation.

Part 2: Special Hazard Class – Hypervalent Iodine

Hypervalent iodine reagents (Iodine in oxidation states +3 or +5) are potent oxidants. While they replace toxic heavy metals (Cr, Pb), they introduce explosion hazards .

The IBX vs. DMP Safety Profile

• IBX (2-Iodoxybenzoic acid):

  • Hazard: Impact-sensitive and explosive at high temperatures (>200°C).[1]

  • Mechanism: The I=O bonds are thermodynamically unstable relative to I-O single bonds, leading to rapid exothermic decomposition.

  • Handling: Never heat neat IBX. Always keep it wet with solvent (water/alcohol) during storage if possible. Use SIBX (Stabilized IBX) formulations which contain benzoic acid or isophthalic acid stabilizers to mitigate shock sensitivity [2, 6].

• DMP (Dess-Martin Periodinane):

  • Hazard: Lower explosion risk than IBX but still decomposes exothermically >130°C.

  • Handling: Acetylated byproduct renders it more soluble but it remains a vigorous oxidant.

DOT Diagram: Hypervalent Reagent Selection

This decision tree helps researchers select the safest reagent for their oxidation needs.

Caption: Decision matrix for selecting hypervalent iodine reagents to minimize explosion risks.

Part 3: Toxicology & Exposure Controls

Thyroid Disruption & Sensitization

While aryl iodides are distinct from elemental iodine, metabolic breakdown (deiodination) releases iodide (

) into the systemic circulation.

• Thyroid Effect: Chronic exposure can lead to the "Wolff-Chaikoff effect," where excess iodide temporarily inhibits thyroid hormone synthesis, or conversely, induces hyperthyroidism (Jod-Basedow phenomenon) [3, 7].

• Sensitization: Many aryl iodides (especially benzyl iodides and alpha-iodo ketones) are potent lachrymators and alkylating agents, capable of causing severe allergic contact dermatitis.

PPE Selection Matrix

Standard nitrile gloves may be insufficient for low-molecular-weight aryl iodides in halogenated solvents (e.g., Iodobenzene in DCM).

Table 2: Personal Protective Equipment (PPE) Standards

Component	Recommendation	Rationale
Gloves (Splash)	Nitrile (min 0.11mm)	Adequate for solid handling.
Gloves (Immersion)	Silver Shield / Laminate	Aryl iodides in DCM/Chloroform permeate nitrile rapidly (<5 mins).
Respiratory	P95/P100 or Fume Hood	Prevents inhalation of dusts (solids) or vapors (liquids like iodobenzene).

| Eye Protection | Chemical Goggles | Safety glasses are insufficient for lachrymators (e.g., iodo-benzyl species). |

Part 4: Waste Management & Emergency Protocols

Segregation and Disposal

• Do Not Mix with Oxidizers: Never dispose of aryl iodides in the same waste stream as strong oxidizers (peroxides, nitric acid) or strong acids. Acidification can release toxic Hydrogen Iodide (HI) gas.

• Heavy Metal Separation: If the aryl iodide was used in a cross-coupling reaction (e.g., Suzuki), the waste must be treated as Heavy Metal Organic Waste (Palladium + Iodine), not just organic solvent waste.

Emergency Spill Cleanup (Self-Validating)

• Isolate: Evacuate the immediate area if the substance is a lachrymator.

• Quench: Apply a reducing agent solution (saturated sodium thiosulfate or sodium bisulfite) to the spill.

  • Validation: The spill area should turn from brown/purple (iodine color) to colorless/white.

• Absorb: Use vermiculite or sand.[2] Do not use combustible materials (paper towels) for hypervalent iodine spills, as they may ignite upon drying [4].

References

• Bond Dissociation Energies: Luo, Y.-R. (2007). Handbook of Bond Dissociation Energies in Organic Compounds. CRC Press.

• IBX Safety Profile : Boeckman, R. K., et al. (2000). "The Dess-Martin Periodinane". Organic Syntheses, 77, 141.

• Iodine Toxicology : Agency for Toxic Substances and Disease Registry (ATSDR). (2004).[3][4] Toxicological Profile for Iodine.

• Chemical Safety Cards : International Labour Organization (ILO). ICSC 0167 - Iodine.[5]

• C-I Bond Strength : Blanksby, S. J., & Ellison, G. B. (2003). "Bond dissociation energies of organic molecules". Accounts of Chemical Research, 36(4), 255–263.

• Stabilized IBX (SIBX) : Ozanne, A., et al. (2003). "A safer and easier preparation of IBX". Organic Letters, 5(16), 2903–2906.

• Thyroid Effects : National Institutes of Health (NIH). Iodine - Health Professional Fact Sheet.

Sources

• 1. Safety Letter: Evaluation of the Popular Oxidant 2-Iodoxybenzoic Acid (IBX) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemsupply.com.au [chemsupply.com.au]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. youtube.com [youtube.com]
• 5. ICSC 0167 - IODINE [chemicalsafety.ilo.org]

Protocols & Analytical Methods

Application Note: Buchwald-Hartwig Amination of 1,2,5-Trifluoro-4-iodo-3-methoxybenzene

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific challenges of coupling 1,2,5-Trifluoro-4-iodo-3-methoxybenzene , a highly functionalized, electron-deficient, and sterically crowded scaffold.

Executive Summary

The Buchwald-Hartwig amination of 1,2,5-Trifluoro-4-iodo-3-methoxybenzene presents a unique duality of challenges: electronic activation vs. side-reactivity . While the C-I bond is highly activated for oxidative addition due to the electron-withdrawing fluorine atoms, these same atoms render the ring susceptible to nucleophilic aromatic substitution (SNAr) and hydrodehalogenation. Furthermore, the ortho,ortho’-disubstitution pattern (flanking –OMe and –F groups) creates a steric pocket that impedes amine approach and reductive elimination.

This protocol details a self-validating optimization strategy to suppress SNAr background currents while maximizing catalytic efficiency, utilizing bulky biarylphosphine ligands and weak inorganic bases.

Substrate Analysis & Mechanistic Insight[1][2][3]

The Scaffold

The substrate is an electron-poor aryl iodide. The specific arrangement of substituents dictates the reaction trajectory.

Figure 1: Structural analysis of the substrate highlighting reactive centers and liability sites.

The Mechanistic Conflict

• Oxidative Addition (OA): Rapid. The electron-deficient ring makes the Pd(0) insertion into the C-I bond facile.

• Transmetallation/Amine Binding: The steric bulk of the ortho-methoxy and ortho-fluorine groups can hinder the approach of the amine-base complex.

• Reductive Elimination (RE): This is the bottleneck. The electron-poor nature of the aryl ring stabilizes the Pd(II)-Ar intermediate, making RE slower. Standard ligands (e.g., PPh3, dppf) often fail here, leading to hydrodeiodination (reduction of the iodide to a hydride).

• SNAr Competition: The highly fluorinated ring is a "hot" electrophile. Strong bases (e.g., NaOtBu) or high temperatures can trigger the direct displacement of fluorine by the amine without palladium, leading to regioisomeric mixtures.

Optimization Matrix (Development Phase)

Do not proceed directly to scale-up. Perform the following Control & Screen workflow to validate conditions.

Step 1: The "No-Metal" Control (Mandatory)

Before adding palladium, you must quantify the background SNAr rate.

• Conditions: Substrate + Amine (1.2 equiv) + Base (Cs₂CO₃) in Dioxane at 80°C for 2 hours.

• Analysis: LCMS/NMR.

• Decision:

  • If >5% conversion to SNAr product: Lower temperature to 60°C or switch to a non-polar solvent (Toluene) to destabilize the Meisenheimer complex.

  • If <1% conversion: Proceed to catalytic screening.

Step 2: Ligand Selection

For ortho,ortho’-substituted aryl iodides, Dialkylbiarylphosphines (Buchwald Ligands) are the gold standard. They promote RE through steric bulk and stabilize the monoligated Pd(0) species.[1]

Class	Ligand	Rationale	Recommendation
Primary Amines	BrettPhos	Excellent for primary amines; prevents Pd-dimer formation.	First Choice
Secondary Amines	RuPhos	Bulky, electron-rich; universal for secondary amines.	First Choice
Weak Nucleophiles	tBuBrettPhos	Higher basicity promotes coupling of amides/anilines.	Alternative
General Purpose	XPhos	Good baseline, but may struggle with extreme sterics.	Backup

Step 3: Base & Solvent[5]

• Base: Avoid alkoxides (NaOtBu) if SNAr is observed. Use Cs₂CO₃ or K₃PO₄ (anhydrous).

• Solvent: Toluene is preferred over DMF/DMAc to suppress SNAr. t-Amyl alcohol is excellent for solubility if the amine is polar.

Recommended Protocol: The "Golden Standard"

This protocol uses a Pd(II) Precatalyst (Gen 3 or Gen 4) to ensure accurate stoichiometry and rapid activation.

Materials

• Substrate: 1,2,5-Trifluoro-4-iodo-3-methoxybenzene (1.0 equiv)

• Amine: 1.2 – 1.5 equiv

• Catalyst: BrettPhos Pd G4 (for primary amines) or RuPhos Pd G4 (for secondary amines) (1.0 – 3.0 mol%)

• Base: Cs₂CO₃ (2.0 equiv, anhydrous, finely ground)

• Solvent: Toluene (0.1 – 0.2 M concentration)

Step-by-Step Procedure

• Preparation (Glovebox or Schlenk Line):

  • Charge an oven-dried reaction vial with a stir bar.

  • Add Cs₂CO₃ (2.0 equiv). Note: If using K₃PO₄, ensure it is tribasic and anhydrous.

  • Add Precatalyst (e.g., BrettPhos Pd G4, 2 mol%).

  • If the amine is a solid: Add Amine (1.2 equiv) now.

  • Seal the vial with a septum cap. Evacuate and backfill with Argon/Nitrogen (3 cycles).

• Solvent Addition:

  • Dissolve the Aryl Iodide (1.0 equiv) in anhydrous Toluene .

  • If the amine is a liquid: Add it to this solution.

  • Inject the solution into the reaction vial via syringe.

• Reaction:

  • Place the vial in a pre-heated block at 80°C .

  • Critical: Stir vigorously (≥1000 RPM). Heterogeneous bases require high shear to function.

  • Monitor by HPLC/UPLC at 1 hour.

    • Look for: Disappearance of Aryl Iodide (RT ~X min) and appearance of Product (RT ~Y min).

    • Check for: De-iodinated byproduct (1,2,5-trifluoro-3-methoxybenzene). If high, increase catalyst loading or switch to a bulkier ligand (e.g., tBuXPhos).

• Work-up:

  • Cool to room temperature.[2]

  • Dilute with EtOAc and filter through a pad of Celite to remove Pd black and salts.

  • Concentrate the filtrate.

  • Purify via Flash Column Chromatography (Silica gel). Note: Polyfluorinated compounds often streak; use a gradient of Hexanes/EtOAc.

Troubleshooting & QC

Common Failure Modes

Observation	Diagnosis	Corrective Action
Starting Material Remains	Catalyst death (poisoning by Iodide)	Switch to Dioxane (solubilizes iodide less than DMF) or increase Temp to 100°C. Ensure O₂ exclusion.
De-iodinated Product (Ar-H)	Protodehalogenation	Solvent is wet (proton source) or Reaction is too slow. Switch to dry Toluene . Increase amine conc.
Regioisomers (SNAr)	Base too strong / Temp too high	Switch from NaOtBu to Cs₂CO₃ . Lower temp to 60°C. Use Toluene (non-polar).
Low Conversion	Steric crowding	Use AdBrettPhos or JackiePhos (specialized for extreme sterics).

Analytical Markers (NMR)

• ¹⁹F NMR: This is the most powerful tool for this substrate.

  • Starting Material: Three distinct signals (coupling patterns will be complex).

  • Product: Shifts will change significantly upon amination.

  • SNAr Impurity: Loss of symmetry or unexpected chemical shift changes indicating fluorine displacement.

Logic Flow & Decision Tree

Figure 2: Decision tree for optimizing reaction conditions based on specific failure modes.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews.

• Hartwig, J. F. (2011).[2] "Pd-Catalyzed Amination of Aryl Halides and Sulfonates." Organotransition Metal Chemistry. (General Reference Context)

• Bruno, N. C., et al. (2013). "Buchwald-Hartwig Amination Using Pd Precatalysts." Journal of Organic Chemistry.

• Sandford, G. (2003). "Perfluoroarenes in synthesis: Nucleophilic aromatic substitution." Tetrahedron. (Context for SNAr side reactions).

Sources

• 1. entegris.com [entegris.com]
• 2. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

1,2,5-Trifluoro-4-iodo-3-methoxybenzene as a building block in organic synthesis

An Application Guide to 1,2,5-Trifluoro-4-iodo-3-methoxybenzene: A Versatile Building Block for Advanced Organic Synthesis

Forward

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational design.[1][2] Fluorinated compounds frequently exhibit enhanced metabolic stability, modulated physicochemical properties, and improved binding affinity to biological targets.[3][4][5] This guide focuses on 1,2,5-Trifluoro-4-iodo-3-methoxybenzene , a highly functionalized aromatic building block. Its unique substitution pattern—a reactive iodine handle for cross-coupling, electron-withdrawing fluorine atoms to tune electronics and block metabolism, and a methoxy group to further modulate properties—makes it an exceptionally valuable intermediate for accessing complex, high-value molecules.

This document serves as a technical guide for researchers, chemists, and drug development professionals. It provides an in-depth look at the core applications of this building block, focusing on robust, field-proven protocols for palladium-catalyzed cross-coupling reactions and explaining the chemical principles that ensure their success.

A Privileged Scaffold: Understanding the Components

The synthetic utility of 1,2,5-Trifluoro-4-iodo-3-methoxybenzene arises from the synergistic interplay of its constituent functional groups. Each component offers a distinct advantage for the synthetic chemist.

• The Iodo Group : As the primary reactive site, the carbon-iodine bond is ideal for palladium-catalyzed cross-coupling reactions. The C-I bond is weaker than corresponding C-Br or C-Cl bonds, facilitating a more facile oxidative addition to the Pd(0) catalyst, which is often the rate-determining step of the catalytic cycle.[6] This high reactivity allows for milder reaction conditions and broader substrate scope.[7][8]

• Trifluoro Substitution : The three fluorine atoms profoundly influence the molecule's character. As the most electronegative element, fluorine's presence alters the electron distribution of the aromatic ring, impacting reactivity and the pKa of adjacent functional groups.[3][5] In a pharmaceutical context, C-F bonds are exceptionally stable and can block sites of metabolic oxidation, increasing the pharmacokinetic half-life of a drug candidate.[1][4]

• The Methoxy Group : This electron-donating group electronically opposes the withdrawing effects of the fluorine atoms, creating a unique electronic environment. It can also serve as a hydrogen bond acceptor in ligand-receptor interactions or be a synthetic handle for further modification.

Property	Value/Description
IUPAC Name	1,2,5-Trifluoro-4-iodo-3-methoxybenzene
Molecular Formula	C₇H₄F₃IO
Key Reactive Site	Aryl-Iodide bond for cross-coupling
Primary Utility	Intermediate for synthesizing poly-functionalized biaryls and arylalkynes
Fields of Application	Medicinal Chemistry, Agrochemicals, Materials Science

Core Applications in Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for forming carbon-carbon and carbon-heteroatom bonds.[9] These reactions generally proceed through a common catalytic cycle involving a Pd(0)/Pd(II) redox couple.[10][11] 1,2,5-Trifluoro-4-iodo-3-methoxybenzene is an excellent substrate for these transformations.

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Synthesis of Functionalized Biaryls

The Suzuki-Miyaura reaction is a premier method for constructing C(sp²)–C(sp²) bonds, forming biaryl structures that are prevalent in pharmaceuticals and organic materials.[12] The reaction couples an organoboron species (like a boronic acid or ester) with an organohalide.[10][13] The high reactivity of the C-I bond in our building block makes it an ideal electrophilic partner.

A crucial aspect of this reaction is the activation of the organoboron reagent with a base.[13] The base (e.g., K₂CO₃, K₃PO₄) reacts with the boronic acid to form a more nucleophilic boronate species, which then efficiently transfers its organic group to the palladium center during the transmetalation step.

Table 2: Typical Conditions for Suzuki-Miyaura Coupling of Aryl Iodides

Component	Example Reagents/Conditions	Rationale
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃	Pre-catalyst that forms the active Pd(0) species in situ.[8]
Ligand	PPh₃, SPhos, XPhos	Stabilizes the palladium center and modulates its reactivity.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the boronic acid for efficient transmetalation.[13]
Solvent System	1,4-Dioxane/H₂O, DMF, Toluene/H₂O	Solvates reactants and catalyst; water is often crucial for the mechanism.[8]
Temperature	80–120 °C	Provides thermal energy to overcome activation barriers.

Sonogashira Coupling: Access to Arylalkynes

The Sonogashira reaction couples terminal alkynes with aryl or vinyl halides to produce substituted alkynes, which are valuable precursors and key components of conjugated materials.[7][14] The classic protocol employs a dual catalytic system: a palladium complex and a copper(I) salt (typically CuI) as a co-catalyst.[15]

The mechanism involves two interconnected cycles. In the palladium cycle, oxidative addition of the aryl iodide occurs. In the copper cycle, the copper(I) salt reacts with the terminal alkyne in the presence of an amine base to form a copper(I) acetylide intermediate.[7] This highly reactive species then undergoes transmetalation with the Pd(II)-aryl complex, followed by reductive elimination to yield the arylalkyne product and regenerate the Pd(0) catalyst.[14]

Caption: Standard experimental workflow for a Sonogashira cross-coupling reaction.

Detailed Experimental Protocols

The following protocols are generalized procedures that serve as a robust starting point. Optimization of catalyst loading, base, solvent, and temperature may be required for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reagents & Equipment:

  • 1,2,5-Trifluoro-4-iodo-3-methoxybenzene (1.0 equiv)

  • Arylboronic acid (1.2–1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%)

  • Base (e.g., K₂CO₃, 2.0–3.0 equiv)

  • Degassed solvent (e.g., 1,4-Dioxane and H₂O, 4:1 v/v)

  • Schlenk flask or reaction vial, magnetic stirrer, condenser, inert gas line (N₂ or Ar)

• Procedure:

  • To a Schlenk flask under an inert atmosphere, add 1,2,5-Trifluoro-4-iodo-3-methoxybenzene, the arylboronic acid, palladium catalyst, and base.

  • Evacuate and backfill the flask with inert gas three times to ensure an oxygen-free environment.

  • Add the degassed solvent system via cannula or syringe.

  • Heat the reaction mixture to 90–100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel to afford the desired biaryl product.[16]

Protocol 2: General Procedure for Sonogashira Coupling

• Reagents & Equipment:

  • 1,2,5-Trifluoro-4-iodo-3-methoxybenzene (1.0 equiv)

  • Terminal alkyne (1.1–1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1–3 mol%)

  • Copper(I) Iodide (CuI, 2–5 mol%)

  • Degassed solvent/base (e.g., Triethylamine (Et₃N) or THF/Diisopropylamine)

  • Schlenk flask or reaction vial, magnetic stirrer, inert gas line (N₂ or Ar)

• Procedure:

  • To a Schlenk flask under an inert atmosphere, add 1,2,5-Trifluoro-4-iodo-3-methoxybenzene, the palladium catalyst, and CuI.

  • Evacuate and backfill the flask with inert gas three times.

  • Add the degassed amine solvent (or solvent/amine mixture) via syringe.[7]

  • Add the terminal alkyne dropwise at room temperature. A slight exotherm may be observed.

  • Stir the reaction at room temperature or with gentle heating (40–60 °C) until the starting material is consumed, as monitored by TLC or GC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the amine solvent.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove catalyst residues and salts.

  • Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to yield the target arylalkyne.

Conclusion and Future Outlook

1,2,5-Trifluoro-4-iodo-3-methoxybenzene is a powerful and versatile building block for the synthesis of complex, highly functionalized aromatic compounds. Its pre-installed fluorine and methoxy groups offer a strategic advantage for tuning molecular properties, a critical task in drug discovery and materials science.[17][18] The reliable and high-yielding performance of its aryl-iodide handle in cornerstone reactions like Suzuki-Miyaura and Sonogashira couplings ensures its place as a valuable tool in the synthetic chemist's arsenal. Future applications will undoubtedly leverage this scaffold to construct novel kinase inhibitors, advanced organic electronics, and other high-value molecular targets.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in medicinal chemistry: successes, prospects, and future directions. Science, 317(5846), 1881-1886. (Source link not available)
• Kirk, K. L. (2008). Fluorine in medicinal chemistry: Recent therapeutic applications of fluorinated small molecules. Journal of Fluorine Chemistry, 129(10), 879-889. (Source link not available)
• Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal, 7(2b), 207. (Source link not available)
• Cheminform. (2025). The Role of Palladium Catalysts in Cross-Coupling Reactions. (Source link not available)
• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. (Source link not available)
• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. (Source link not available)
• LibreTexts, C. (2020). 17.2: Palladium catalyzed couplings. (Source link not available)
• The Nobel Prize. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (Source link not available)
• ResearchGate. (n.d.). Mechanism of palladium‐catalyzed cross‐coupling reactions between alkyl... (Source link not available)
• Fisher Scientific. (n.d.). Palladium-Catalysed Coupling Chemistry. (Source link not available)
• Zholdassova, A., et al. (2024). Fluorinated building blocks in drug design: new pathways and targets. RSC Medicinal Chemistry. (Source link not available)
• ScienceDaily. (2025). Novel method to synthesize valuable fluorinated drug compounds. (Source link not available)
• MIT News. (2009). A new way to prepare fluorinated pharmaceuticals. (Source link not available)
• Apollo Scientific. (2026).
• EurekAlert!. (2025). Novel method to synthesize valuable fluorinated drug compounds. (Source link not available)
• MDPI. (2025).
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical Reviews, 107(3), 874-922. (Source link not available)
• Wikipedia. (n.d.). Sonogashira coupling. (Source link not available)
• LibreTexts, C. (2024). Sonogashira Coupling. (Source link not available)
• Appchem. (n.d.). 1,2,4,5-Tetrafluoro-3-iodo-6-methoxybenzene. (Source link not available)
• Chen, J., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols. (Source link not available)
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. (Source link not available)
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. (Source link not available)
• Iranian Journal of Catalysis. (n.d.). Suzuki-Miyaura cross-coupling reaction catalyzed using highly efficient CN. (Source link not available)
• Dalmás, V., et al. (2016). "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. Educación Química. (Source link not available)
• Google Patents. (n.d.). CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene. (Source link not available)
• IRIS - Unina. (2025). Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. (Source link not available)
• Supporting Information. (n.d.). Regioselective synthesis of 3-trifluoromethyl 1,2,4-triazoles via photocycloaddition of sydnone with CF3CN. (Source link not available)
• Frontiers in Chemistry. (n.d.). Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction... (Source link not available)
• ResearchGate. (2024).

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. apolloscientific.co.uk [apolloscientific.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. thermofishersci.in [thermofishersci.in]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Yoneda Labs [yonedalabs.com]
• 9. Role of palladium catalyst in cross-coupling reactions-Company News-ZR CATALYST CO., LTD [zr-catalyst.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. nobelprize.org [nobelprize.org]
• 12. oiccpress.com [oiccpress.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. rsc.org [rsc.org]
• 17. pharmacyjournal.org [pharmacyjournal.org]
• 18. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]

application of 1,2,5-Trifluoro-4-iodo-3-methoxybenzene in materials science

Application Note: 1,2,5-Trifluoro-4-iodo-3-methoxybenzene (TFIMB) in Advanced Materials

Executive Summary

1,2,5-Trifluoro-4-iodo-3-methoxybenzene (TFIMB) is a specialized halogenated aromatic building block critical to the synthesis of Negative Dielectric Anisotropy (

) Liquid Crystals (n-LCs) and fluorinated pharmaceutical intermediates.

Its structural uniqueness lies in the "lateral fluorination" pattern combined with a reactive iodine handle and a modifiable methoxy group. In materials science, this motif is engineered to create strong lateral dipoles perpendicular to the molecular axis, a requirement for Vertical Alignment (VA) and In-Plane Switching (IPS) display modes used in high-end smartphones and automotive displays.

Key Technical Specifications:

• Role: Electrophilic coupling partner (Suzuki/Sonogashira) and Phenolic precursor.

• Target Material Class: Fluorinated Terphenyls/Biphenyls (Mesogens).

• Primary Function: Inducing negative dielectric anisotropy and lowering viscosity in LC mixtures.

Structural Analysis & Material Logic

To understand the application, one must understand the molecule's design philosophy:

Functional Group	Position	Role in Materials Science
Iodine (-I)	C4	The Reactive Handle: High-selectivity site for Pd-catalyzed cross-coupling (Suzuki-Miyaura) to extend the conjugated core (forming biaryls/terphenyls).
Fluorine (-F)	C1, C2, C5	Dipole Engineer: The high electronegativity of fluorine atoms creates a dipole moment perpendicular to the long molecular axis. This is essential for n-LCs, which must align perpendicular to an applied electric field.
Methoxy (-OMe)	C3	The Tail Anchor: Acts as a protected phenol. Post-coupling, this is demethylated (using BBr ) and alkylated with long alkyl chains (e.g., , ) to induce nematic phase stability and tune the clearing point ( ).

Application I: Synthesis of Negative Dielectric Liquid Crystals

The primary application of TFIMB is the synthesis of fluorinated terphenyl mesogens . These materials exhibit high resistivity and stability under UV light, making them superior to cyano-based LCs for Active Matrix (TFT) displays.

Workflow Visualization

Figure 1: Synthetic pathway converting TFIMB into a functional Liquid Crystal mesogen.

Detailed Experimental Protocols

Protocol A: Selective Suzuki-Miyaura Coupling

Objective: Couple TFIMB with 4-alkylphenylboronic acid to form the biphenyl core without defluorination.

Reagents:

• TFIMB (1.0 eq)

• 4-Propylphenylboronic acid (1.1 eq)

• Catalyst:

  (3 mol%) or (for sterically hindered substrates)

• Base:

  (2.0 M aqueous)

• Solvent: Toluene/Ethanol (3:1 ratio)

Procedure:

• Inerting: Charge a 3-neck flask with TFIMB, boronic acid, and Pd catalyst. Evacuate and backfill with Argon (

  ).

• Solvation: Add degassed Toluene/Ethanol mixture via syringe.

• Activation: Add the aqueous base. The mixture will become biphasic.

• Reaction: Heat to 85°C for 6–12 hours. Monitor by TLC (Hexane/EtOAc 9:1). The Iodine is highly reactive; conversion should be rapid.

  • Critical Note: Do not overheat (>100°C) to avoid hydrodefluorination (loss of F atoms).

• Workup: Cool to RT. Separate organic layer. Wash with brine. Dry over

  .

• Purification: Silica gel chromatography. Fluorinated biaryls often have high

  values.

Protocol B: Demethylation (The "Unmasking" Step)

Objective: Convert the methoxy group into a hydroxyl group to allow for "tail" attachment.

Reagents:

• Precursor from Protocol A (1.0 eq)

• Boron Tribromide (

  ) (1.5 eq, 1.0 M in DCM)

• Solvent: Anhydrous Dichloromethane (DCM)

Procedure:

• Cooling: Dissolve the precursor in DCM and cool to -78°C (Dry ice/Acetone bath).

• Addition: Add

  dropwise. The reaction is exothermic.

• Warming: Allow the reaction to warm to 0°C over 2 hours.

• Quenching: Caution! Pour the mixture slowly into ice water. Hydrolysis of excess

  is violent.

• Isolation: Extract with DCM. The product is a fluorinated phenol, which may be sensitive to oxidation. Proceed immediately to alkylation or store under Argon.

Critical Quality Attributes (CQA) & Data Analysis

When evaluating TFIMB from suppliers, or the resulting LC materials, the following parameters are non-negotiable.

Table 1: Quality Specifications for TFIMB

Parameter	Specification	Scientific Rationale
Purity (GC/HPLC)	> 99.5%	Impurities (especially non-fluorinated analogs) drastically reduce the Voltage Holding Ratio (VHR) of the final LCD, causing "image sticking."
Water Content	< 100 ppm	Moisture competes in coupling reactions and can generate HF if heated with trace acids.
Appearance	White/Off-white solid	Yellowing indicates free iodine liberation or oxidation of the methoxy group.
Isomer Content	< 0.1%	Isomers (e.g., 1,2,4-trifluoro...) have different dipole vectors, ruining the contrast ratio of the display.

Safety & Handling (E-E-A-T)

Specific Hazards for TFIMB:

• C-F Bond Activation: While stable, combustion of polyfluorinated aromatics releases Hydrogen Fluoride (HF) . In case of fire, use breathing apparatus.

• Shock Sensitivity: While TFIMB itself is stable, if nitrated (during alternative synthesis routes involving nitro-precursors), intermediates can be shock-sensitive.

• Skin Absorption: Fluorinated aromatics are lipophilic and can penetrate skin. Double-gloving (Nitrile + Laminate) is recommended.

Self-Validating Safety Check:

• Before starting: Verify the quench protocol for

  . Ensure saturated is available to neutralize acid generation.

References

• Kirsch, P. (2022). Fluorine in Heterocyclic Chemistry Volume 2: 6-Membered Heterocycles. Springer.

• Merck Patent GmbH. (2016). Liquid crystalline medium and liquid crystal display.[1] WO2016124321A1. (Describes the use of polyfluorinated alkoxy benzenes in VA-LCDs).

• Hird, M. (2007). Fluorinated Liquid Crystals: Properties and Applications.[1] Chemical Society Reviews, 36(12), 2070-2095. (Seminal review on how lateral fluorine substitution induces negative dielectric anisotropy).

• PubChem Compound Summary. (2023). 1-iodo-4-(trifluoromethyl)benzene analogs and derivatives. (For physicochemical property verification).

Disclaimer: This protocol is intended for use by qualified research personnel only. Always consult the Safety Data Sheet (SDS) before handling fluorinated organic intermediates.

Sources

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Suzuki Coupling with Fluorinated Aryl Halides

Welcome to the technical support center for Suzuki-Miyaura coupling reactions involving fluorinated aryl halides. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-F bond activation in cross-coupling chemistry. Here, we move beyond generic protocols to provide in-depth, field-proven insights into why your reaction may be underperforming and how to systematically troubleshoot these challenges. Our approach is grounded in mechanistic principles to empower you to make informed decisions at the bench.

Troubleshooting Guide: A Mechanistic Approach to Problem-Solving

This section is structured in a question-and-answer format to directly address common experimental failures. We will explore the causality behind these issues and provide actionable solutions.

Question 1: My Suzuki coupling with a fluorinated aryl halide is showing low to no conversion. What are the likely causes and how can I address them?

Low or no product formation is the most frequent challenge, and it almost always points to a bottleneck in the catalytic cycle. The formidable strength of the C-F bond makes the initial oxidative addition step particularly demanding compared to other aryl halides.

Core Directive: The key is to facilitate the oxidative addition of the Pd(0) or Ni(0) catalyst into the C-F bond.

Here’s a breakdown of potential failure points and their solutions:

1. Inadequate Catalyst Activation and Stability:

• The "Why": The active Pd(0) or Ni(0) species is susceptible to oxidation and aggregation, rendering it inactive. For fluorinated substrates, which often require higher temperatures and longer reaction times, catalyst stability is paramount.

• The "How-To":

  • Ligand Selection is Crucial: For palladium-catalyzed reactions, standard ligands like PPh₃ are often insufficient. You need to employ bulky, electron-rich phosphine ligands that promote the formation of a highly reactive, coordinatively unsaturated L-Pd(0) species. Buchwald and Fu have developed a range of such ligands that are commercially available.[1][2]

  • Consider Nickel Catalysis: Nickel catalysts are inherently more reactive towards inert electrophiles like aryl fluorides.[1] Systems based on Ni(COD)₂ with electron-rich phosphine ligands (e.g., PCy₃) or N-heterocyclic carbenes (NHCs) are excellent starting points.[3][4]

  • Precatalyst Choice: Instead of relying on the in-situ reduction of Pd(II) sources like Pd(OAc)₂, consider using well-defined Pd(0) precatalysts or modern Pd(II) precatalysts (e.g., those from the Buchwald or Nolan groups) that are designed for efficient generation of the active catalyst.

2. The Challenge of C-F Bond Cleavage:

• The "Why": The high bond dissociation energy of the C-F bond presents a significant kinetic barrier to oxidative addition.

• The "How-To":

  • Leverage Electronic Effects: Electron-withdrawing groups on the fluorinated aryl halide will lower the energy of the LUMO of the C-F bond, making it more susceptible to nucleophilic attack by the low-valent metal center.[5] If you have a choice of substrates, starting with a more electron-deficient system can be advantageous.

  • Exploit Directing Groups: An ortho-directing group (e.g., nitro, carbonyl, N-heterocycles like pyridine or oxazoline) can facilitate C-F activation via a cyclometalation pathway.[6][7][8][9] This pre-coordination of the catalyst brings the metal center in close proximity to the C-F bond, effectively lowering the activation energy for cleavage.

  • Nickel Catalysis with Co-catalysts: For challenging aryl fluorides, nickel-catalyzed protocols employing metal fluoride co-catalysts such as ZrF₄ or TiF₄ have been shown to be effective.[6][7] These additives are thought to assist in the C-F bond activation step.

3. Suboptimal Reaction Conditions:

• The "Why": The choice of base and solvent can dramatically influence the rates of both transmetalation and oxidative addition.

• The "How-To":

  • Base Selection: While common bases like K₂CO₃ or Cs₂CO₃ are often used, for sluggish reactions with fluorinated partners, stronger bases like K₃PO₄ may be necessary to facilitate the transmetalation step.[10]

  • Solvent System: Aprotic polar solvents like dioxane, THF, or DMF, often with a small amount of water, are standard. The water can play a crucial role in the transmetalation step. For particularly stubborn couplings, consider higher boiling point solvents to enable higher reaction temperatures.

  • Temperature: Due to the inertness of the C-F bond, higher reaction temperatures (100-150 °C) are often required. Microwave heating can be an effective way to rapidly screen conditions and drive reactions to completion.[9]

Question 2: I am observing significant formation of side products, such as homocoupling of my boronic acid/ester and/or hydrodefluorination of my starting material. How can I suppress these pathways?

The appearance of side products indicates that alternative, non-productive reaction pathways are competing with your desired cross-coupling.

1. Homocoupling of the Boronic Acid/Ester:

• The "Why": This typically arises from the presence of Pd(II) species and oxygen in the reaction mixture.[10] If the oxidative addition of the aryl fluoride is slow, the boronic acid can undergo transmetalation with a Pd(II) species, leading to a diarylpalladium(II) complex that then reductively eliminates to form the homocoupled product.

• The "How-To":

  • Rigorous Degassing: Ensure your solvents and reaction mixture are thoroughly degassed to remove oxygen. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas like argon or nitrogen.

  • Use of High-Purity Reagents: Old or impure boronic acids/esters can contribute to side reactions.

  • Optimize Catalyst Loading and Ligand Ratio: Using an appropriate ligand-to-metal ratio can help maintain the stability and reactivity of the active catalyst, minimizing the concentration of off-cycle Pd(II) species.

2. Hydrodefluorination/Dehalogenation:

• The "Why": This side reaction involves the replacement of the fluorine (or other halogen) atom with a hydrogen atom. After oxidative addition, the resulting Ar-Pd(II)-F complex can react with a hydride source in the reaction mixture, followed by reductive elimination to yield the hydrodefluorinated arene.[10] Potential hydride sources include solvent impurities, amines, or water.

• The "How-To":

  • Use Anhydrous, High-Purity Solvents: While some water can be beneficial for transmetalation, excessive amounts or impurities in the solvent can be detrimental.

  • Choice of Base: Be mindful of your base. Some bases or their byproducts can act as hydride donors.

  • Accelerate the Desired Pathway: By optimizing the conditions to favor the transmetalation and reductive elimination steps of the cross-coupling (e.g., by choosing a more effective ligand or base), you can outcompete the hydrodefluorination pathway.

Frequently Asked Questions (FAQs)

Q1: Should I use a palladium or a nickel catalyst for my fluorinated aryl halide?

• A: While palladium catalysts with specialized ligands have been developed for C-F activation, nickel catalysts are generally more reactive towards these challenging substrates.[1] If you are working with a particularly electron-rich or unactivated aryl fluoride, a nickel-based system is often a better starting point. For polyfluorinated nitroarenes, palladium catalysts have shown good reactivity, particularly for arylation ortho to the nitro group.[8][9]

Q2: How does the degree of fluorination affect the reactivity of my aryl halide?

• A: Generally, increasing the number of fluorine atoms on the aromatic ring makes the aryl halide more electron-deficient, which can facilitate the oxidative addition step.[5] However, the position of the fluorine atoms can also play a significant role, especially if they create steric hindrance or if there are directing groups present. Highly fluorinated arenes can be challenging partners in the transmetalation step.[11][12]

Q3: My boronic acid is unstable under the reaction conditions. What are my options?

• A: Protodeboronation is a common side reaction, especially with electron-rich or heteroaryl boronic acids.[10] Consider using more stable boronic acid derivatives like pinacol esters (Bpin) or trifluoroborate salts (BF₃K).[2] These are generally more robust and release the boronic acid in situ under the reaction conditions.

Q4: Can I perform Suzuki couplings with fluorinated aryl chlorides or bromides instead of fluorides?

• A: Absolutely. In fact, if your molecule contains multiple different halogen atoms, the Suzuki coupling will preferentially occur at the more reactive C-X bond. The general order of reactivity is C-I > C-Br > C-Cl >> C-F.[10] If you have a fluorinated aryl bromide or chloride, the coupling will almost certainly happen at the C-Br or C-Cl bond before the C-F bond, unless specific directing groups are used to activate the C-F bond selectively.

Experimental Protocols & Data

Table 1: Recommended Catalyst Systems for Fluorinated Aryl Halides

Catalyst System	Aryl Halide Type	Key Advantages	Reference(s)
Pd(OAc)₂ / Buchwald Ligands (e.g., SPhos, XPhos)	Electron-deficient fluoroarenes	Broad commercial availability, well-documented	[13]
Ni(COD)₂ / PCy₃	Electron-rich and -poor fluoroarenes	High reactivity for C-F activation	[3]
Ni(COD)₂ / NHC Ligands (e.g., IPr)	General fluoroarenes	Strong σ-donating character promotes oxidative addition	[2]
Pd₂ (dba)₃ / P(t-Bu)₃	General fluoroarenes	Effective for a range of substrates	[14]
NiCl₂(PCy₃)₂	Aryl fluorides with organozinc reagents	High yields, tolerates various functional groups	[3]

Protocol 1: General Procedure for Nickel-Catalyzed Suzuki Coupling of an Aryl Fluoride

• Preparation: In a glovebox, to a flame-dried Schlenk tube equipped with a magnetic stir bar, add Ni(COD)₂ (5 mol%), the phosphine ligand (e.g., PCy₃, 10 mol%), and the base (e.g., K₃PO₄, 2.0 eq).

• Reagent Addition: Add the aryl fluoride (1.0 eq) and the boronic acid pinacol ester (1.2 eq).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., dioxane, to a concentration of 0.1 M).

• Reaction: Seal the tube and remove it from the glovebox. Heat the reaction mixture at the desired temperature (e.g., 100-120 °C) with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizations

Suzuki Catalytic Cycle with a Fluorinated Aryl Halide

Caption: Figure 1. The Suzuki-Miyaura catalytic cycle for fluorinated aryl halides.

Troubleshooting Workflow for Low Conversion

Caption: Figure 2. A logical workflow for troubleshooting low-yielding Suzuki couplings.

References

• Title: Nickel-Catalyzed Suzuki–Miyaura Reaction of Aryl Fluorides Source: ACS Publications URL: [Link]

• Title: Enabling Nickel‐Catalyzed Suzuki–Miyaura Cross‐Coupling of Carbamoyl Fluorides: Mechanism and Scope Source: R Discovery URL: [Link]

• Title: Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents Source: Organic Chemistry Data URL: [Link]

• Title: Mechanistic insights into base-free nickel-catalyzed Suzuki–Miyaura cross-coupling of acid fluoride and the origin of chemoselectivity: a DFT study Source: RSC Publishing URL: [Link]

• Title: Nickel-catalyzed Suzuki-Miyaura reaction of aryl fluorides Source: PubMed URL: [Link]

• Title: Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives Source: MDPI URL: [Link]

• Title: Palladium-Catalyzed C−F Activation of Polyfluoronitrobenzene Derivatives in Suzuki−Miyaura Coupling Reactions Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Palladium-catalyzed C-F activation of polyfluoronitrobenzene derivatives in Suzuki-Miyaura coupling reactions Source: PubMed URL: [Link]

• Title: Suzuki-Miyaura Coupling - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

• Title: Palladium-Catalyzed Solid-State Polyfluoroarylation of Aryl Halides Using Mechanochemistry Source: ACS Catalysis - ACS Publications URL: [Link]

• Title: The Suzuki Reaction Source: Myers Group, Harvard University URL: [Link]

• Title: Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides Source: PMC - NIH URL: [Link]

• Title: (PDF) Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds Source: ResearchGate URL: [Link]

• Title: Why am I getting low yield for my Suzuki coupling reaction? Source: Reddit URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Nickel-Catalyzed Suzuki Coupling of Phenols Enabled by SuFEx of Tosyl Fluoride Source: MDPI URL: [Link]

• Title: Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: New Directing Groups for Metal-Catalyzed Asymmetric Carbon–Carbon Bond-Forming Processes: Stereoconvergent Alkyl–Alkyl Suzuki Cross-Couplings of Unactivated Electrophiles Source: NIH URL: [Link]

• Title: ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. Source: ResearchGate URL: [Link]

• Title: Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? Source: ResearchGate URL: [Link]

• Title: Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step Source: PubMed URL: [Link]

• Title: Why can't I achieve good yields for this Suzuki reaction? Source: ResearchGate URL: [Link]

• Title: Palladium-catalyzed cross-coupling of polyfluoroarenes with simple arenes Source: PubMed URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL: [Link]

• Title: Decoding Directing Groups and Their Pivotal Role in C−H Activation Source: ResearchGate URL: [Link]

• Title: Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides Source: MDPI URL: [Link]

• Title: Room-Temperature Catalytic Hydrodefluorination of C(sp3)−F Bonds Source: ACS Publications URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents [organic-chemistry.org]
• 4. Mechanistic insights into base-free nickel-catalyzed Suzuki–Miyaura cross-coupling of acid fluoride and the origin of chemoselectivity: a DFT study - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01845E [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Nickel-catalyzed Suzuki-Miyaura reaction of aryl fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Palladium-catalyzed C-F activation of polyfluoronitrobenzene derivatives in Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Yoneda Labs [yonedalabs.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. reddit.com [reddit.com]
• 14. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Managing Solubility Issues with Fluorinated Intermediates

Welcome to the technical support center for managing fluorinated intermediates. The unique electronic properties of fluorine that make it an invaluable tool in medicinal chemistry—enhancing metabolic stability, modulating pKa, and increasing binding affinity—also present significant challenges in the laboratory, most notably in solubility.[1][2][3] This guide is structured to provide researchers, scientists, and drug development professionals with both foundational knowledge and actionable troubleshooting strategies to overcome these hurdles.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Fluorine Solubility

This section addresses the fundamental principles governing the solubility behavior of fluorinated compounds. Understanding the "why" is the first step to solving the "how."

Q1: Why are many highly fluorinated intermediates so difficult to dissolve in common organic solvents?

A1: The challenge arises from a unique combination of properties that makes highly fluorinated compounds both hydrophobic (water-hating) and lipophobic (fat-hating).[4][5]

• High Polarity of the C-F Bond: Fluorine is the most electronegative element, creating a very strong and highly polarized carbon-fluorine (C-F) bond. This introduces significant local dipole moments within the molecule.

• Low Molecular Polarizability: Despite the polar bonds, the molecule as a whole can be nonpolar. The electron density is held very tightly by the fluorine atoms, making the molecule's electron cloud difficult to distort. This leads to exceptionally weak van der Waals and London dispersion forces—the primary forces that allow nonpolar molecules to interact with and dissolve in lipophilic (nonpolar) organic solvents like hydrocarbons.[4][6]

• The "Fluorophobic" Effect: Consequently, highly fluorinated molecules tend to self-associate, creating a "fluorous" phase that is immiscible with both aqueous solutions and many common organic solvents.[5][7] This phase separation is a direct result of the weak intermolecular interactions between the fluorinated compound and the surrounding solvent molecules.[4]

Q2: How does the degree and type of fluorination affect solubility?

A2: The effect is not linear and is highly context-dependent.

• Single Fluorine vs. Polyfluorination: A single fluorine atom or a difluoromethyl group can sometimes increase polarity and improve solubility in polar organic solvents.[8]

• Trifluoromethyl (-CF3) Groups and Perfluoroalkyl Chains: As the density of fluorine atoms increases, particularly with -CF3 groups or longer perfluoroalkyl "ponytails," the lipophobic character becomes dominant.[9][10] These molecules are often poorly soluble in standard hydrocarbon or ethereal solvents but show high solubility in specialized fluorous solvents.[10]

• Aromatic vs. Aliphatic Fluorination: Substituting fluorine on an aromatic ring generally increases lipophilicity (LogP), which can improve membrane permeability but may decrease aqueous solubility.[3][11] Fluorination of aliphatic chains can have more varied effects, sometimes lowering lipophilicity depending on the surrounding molecular environment.[8]

Q3: What are "fluorous" solvents and are they always the best choice?

A3: Fluorous solvents are typically perfluorinated hydrocarbons, such as perfluorohexane or perfluoromethylcyclohexane. Their defining characteristic is their ability to readily dissolve highly fluorinated compounds while being immiscible with most organic solvents at room temperature.

They are not always the best choice. While excellent for separations (like fluorous solid-phase extraction or biphasic catalysis), they may not be suitable as the primary solvent for a reaction involving non-fluorinated reagents due to the poor solubility of those reagents in the fluorous phase.[12] Often, a more practical approach is to find a single solvent system or a co-solvent blend that can accommodate all reaction components.

Part 2: Troubleshooting Guide - From the Bench

This section provides practical, step-by-step guidance for common solubility problems encountered during experiments.

Q4: My fluorinated starting material is insoluble in my chosen reaction solvent (e.g., THF, DCM, Toluene). What is my first step?

A4: Your first step is a systematic, small-scale solvent screening. Do not commit your bulk material until you have identified a viable solvent system. The goal is to find a solvent that can dissolve the intermediate without negatively impacting the reaction chemistry.

Experimental Protocol 1: Small-Scale Solubility Screening

• Preparation: Dispense a small, accurately weighed amount (e.g., 2-5 mg) of your fluorinated intermediate into several small vials (e.g., 1.5 mL HPLC vials).

• Solvent Panel Selection: Prepare a panel of test solvents. This should include standard solvents and solvents known to be effective for fluorinated compounds.

  • Standard Polar Aprotic: Acetonitrile (MeCN), Dichloromethane (DCM), Tetrahydrofuran (THF)

  • Standard Polar Protic: Isopropanol (IPA)

  • Fluorinated Alcohols: 2,2,2-Trifluoroethanol (TFE), 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

  • Specialty Solvents: Dioxane, Dimethylformamide (DMF)

• Initial Test: Add a measured volume (e.g., 100 µL) of the first solvent to the first vial. Vortex for 30-60 seconds at room temperature. Observe for dissolution.

• Incremental Addition: If the solid remains, add another 100 µL of solvent and vortex again. Repeat until the compound dissolves or you reach a maximum practical volume (e.g., 1 mL, corresponding to a concentration of 2-5 mg/mL). Record the volume required for dissolution.

• Heating: If the compound is still insoluble at room temperature, gently warm the vial (e.g., to 40-50 °C) and observe. Some compounds exhibit significantly higher solubility at elevated temperatures.

• Repeat: Repeat steps 3-5 for each solvent in your panel.

• Analysis: Compare the results to identify the most effective solvent or a promising set of co-solvents. Pay special attention to the fluorinated alcohols (TFE and HFIP), which are exceptionally potent solvents for dissolving polar molecules and stabilizing charged intermediates through strong hydrogen bonding, often enabling reactions that fail in other media.[13][14][15]

Troubleshooting Workflow: Initial Solubility Test

Caption: Decision workflow for initial solubility screening.

Q5: I've added my fluorinated reagent and now my reaction is biphasic or has formed a persistent emulsion. What's happening and how can I fix it?

A5: This is a classic sign of fluorophobicity, where the fluorinated component has phase-separated from your reaction solvent.[12][16] An emulsion indicates that neither phase is continuous and droplets are stabilized.

Causality: The system is trying to minimize the unfavorable interactions between the fluorinated molecules and the non-fluorinated organic solvent.

Solutions:

• Add a Co-solvent: The most common solution is to add a co-solvent that can bridge the polarity gap and homogenize the mixture. Fluorinated alcohols like TFE and HFIP are excellent choices as they can interact favorably with both fluorinated and non-fluorinated components.[14] Start by adding the co-solvent dropwise with vigorous stirring until the solution becomes monophasic.

• Increase Temperature: Heating the reaction mixture can increase the mutual solubility of the two phases, potentially leading to a homogeneous solution at elevated temperatures.[4][12]

• Change the Primary Solvent: If co-solvents fail, you may need to re-evaluate your primary solvent based on your screening data, choosing one with better compatibility.

Q6: My fluorinated product is proving impossible to extract from the aqueous phase, or it's precipitating during workup. What should I do?

A6: This problem often arises when the fluorinated intermediate possesses polar functional groups, making it partially water-soluble, while its fluorinated portion makes it poorly soluble in common extraction solvents like ethyl acetate or DCM.

Solutions:

• Use a More Effective Extraction Solvent: Try solvents with a higher capacity for dissolving unique compounds. Chlorinated solvents like chloroform can sometimes be more effective than DCM. Ethers like MTBE or CPME are also worth exploring.

• Employ a Fluorous-Organic Biphasic System: If your product is highly fluorinated (e.g., has a perfluoroalkyl tag), you can use this to your advantage. A fluorous liquid-liquid extraction can pull the desired compound into a fluorous solvent (e.g., perfluorohexane), leaving non-fluorinated impurities behind in the organic or aqueous phase.

Experimental Protocol 2: Fluorous Liquid-Liquid Extraction (F-LLE)

• Solvent Choice: Select a fluorous solvent in which your product is soluble (e.g., FC-72, perfluorohexane) and an organic solvent in which your impurities are soluble but your product is not (e.g., acetonitrile, methanol). The two solvents must be immiscible.[12]

• Initial Extraction: Perform a standard aqueous workup to remove water-soluble salts. Concentrate the organic layer containing your product and impurities.

• Redissolve: Dissolve the crude residue in the chosen organic solvent (e.g., acetonitrile).

• Fluorous Extraction: Transfer the solution to a separatory funnel and add an equal volume of the fluorous solvent. Shake vigorously and allow the layers to separate. The highly fluorinated product will preferentially partition into the lower fluorous layer.

• Separation: Drain the fluorous layer. Repeat the extraction of the organic layer with fresh fluorous solvent 1-2 more times to maximize recovery.

• Isolation: Combine the fluorous extracts and remove the solvent by rotary evaporation (note: fluorous solvents have very low boiling points and require care) or by using a stream of nitrogen to yield the purified product.

Diagram: Principle of Fluorous Biphasic Separation

Caption: Partitioning of a fluorous-tagged product in a biphasic system.

Part 3: Advanced Solubilization Strategies & Data

When standard methods are insufficient, more advanced techniques may be required.

Q7: What are some quantitative guidelines for choosing a solvent or co-solvent?

A7: While experimental screening is essential, solvent properties can provide a rational starting point. Highly fluorinated molecules often defy standard "like dissolves like" rules. However, solvents with strong hydrogen-bond-donating ability and high polarity, but low nucleophilicity, are often very effective.

Table 1: Properties of Solvents for Fluorinated Intermediates

Solvent	Abbreviation	Class	Key Properties	Typical Use Case
2,2,2-Trifluoroethanol	TFE	Fluorinated Alcohol	Highly polar, strong H-bond donor, weakly coordinating, low nucleophilicity[13][15]	Homogenizing biphasic reaction mixtures; solvent for reactions involving cationic intermediates.[14]
1,1,1,3,3,3-Hexafluoroisopropanol	HFIP	Fluorinated Alcohol	Extremely polar, very strong H-bond donor, very low nucleophilicity, high acidity (pKa ~9.3)[13][15]	Dissolving highly polar or recalcitrant compounds; enabling challenging C-H activation reactions.[13][17]
Perfluorohexane	FC-72	Fluorous	Hydrophobic and lipophobic, extremely non-polar, chemically inert[4]	Fluorous biphasic extractions and catalysis; dissolving perfluorinated polymers.[18]
Acetonitrile	MeCN	Polar Aprotic	Polar, good for dissolving many organic salts	Often used as the organic phase in fluorous/organic biphasic systems.[12]
Dichloromethane	DCM	Chlorinated	Moderately polar, versatile	Common reaction solvent, can be used in co-solvent systems with TFE/HFIP.[14]

Q8: My final API is fluorinated and has poor aqueous solubility. What formulation strategies can be considered?

A8: This is a major challenge in drug development. While this guide focuses on intermediates, it's important to be aware of downstream formulation technologies that address the poor aqueous solubility of a final drug product.

• Nanotechnology: Formulating the drug into nanoparticles increases the surface-area-to-volume ratio, which can significantly enhance the dissolution rate and, consequently, solubility.[19] Specialized carriers, such as fluorinated hexosomes, have been designed to encapsulate fluorinated drugs with high efficiency.[20]

• Amorphous Solid Dispersions: Converting a crystalline drug to its amorphous state, typically by dispersing it in a polymer matrix, can improve its aqueous solubility and bioavailability.

• Prodrug Approach: A lipophilic or poorly soluble drug can be chemically modified with a hydrophilic promoiety. This "prodrug" is inactive but has improved solubility, and is designed to be converted back to the active parent drug in the body.[19]

• Inclusion Complexation: Using host molecules like cyclodextrins to form inclusion complexes can encapsulate the hydrophobic fluorinated part of a drug, presenting a more hydrophilic exterior to the aqueous environment and improving solubility.[21]

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Reference Data & Comparative Studies

Mechanistic Insights into Palladium-Catalyzed Reactions of Fluorinated Substrates: A Comparative Guide

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For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. This has led to a surge in the development of synthetic methodologies for the creation of organofluorine compounds, which are prevalent in pharmaceuticals, agrochemicals, and materials science. Palladium-catalyzed cross-coupling reactions have emerged as a powerful tool for this purpose, yet the unique electronic nature of fluorine presents distinct mechanistic challenges and opportunities compared to their non-fluorinated counterparts. This guide provides an in-depth comparison of the mechanistic nuances of palladium-catalyzed reactions involving fluorinated substrates, supported by experimental data and proven insights.

The Fluorine Effect: A Double-Edged Sword in Catalysis

The high electronegativity and small size of the fluorine atom significantly impact the reactivity of adjacent carbon-fluorine (C–F) and other carbon-halogen (C–X) bonds. This "fluorine effect" can be a double-edged sword in palladium-catalyzed reactions. On one hand, the strong C–F bond is notoriously difficult to activate. On the other hand, the electron-withdrawing nature of fluorine can facilitate certain steps in the catalytic cycle and even enable unique reaction pathways. Understanding these electronic perturbations is paramount for designing efficient and selective catalytic systems.

The Catalytic Cycle: A Comparative Overview

The generally accepted mechanism for palladium-catalyzed cross-coupling reactions involves a series of elementary steps: oxidative addition, transmetalation, and reductive elimination. The presence of fluorine on the substrate can influence each of these steps.

Oxidative Addition: The Initial Hurdle

Oxidative addition of an aryl halide to a Pd(0) complex is the first and often rate-determining step. While the C-Br and C-I bonds in fluoroarenes readily undergo oxidative addition, the activation of the robust C–F bond is a significant challenge.[1] However, the electron-withdrawing fluorine atoms can facilitate the oxidative addition of other C-X bonds on the same aromatic ring.

Recent studies have shown that with the right choice of ligands and reaction conditions, direct C–F bond activation is achievable. For instance, electron-rich palladium complexes, such as those bearing BrettPhos ligands, have been shown to facilitate the oxidative addition of C–F bonds in multifluoro-aromatics.[1]

Key takeaway: While C-F activation is challenging, the electronic effects of fluorine can be harnessed to promote the oxidative addition of other halides, and specialized ligands can enable direct C-F bond cleavage.

Transmetalation: The Exchange of Partners

In the transmetalation step, an organometallic coupling partner transfers its organic group to the palladium center. The presence of fluorine on the aryl ring of the palladium complex can influence the rate and efficiency of this step. For instance, in Suzuki-Miyaura coupling, the transmetalation from an organoboron reagent to a (fluoroaryl)palladium(II) complex is a key step. The mechanism of the Suzuki reaction is best understood from the perspective of the palladium catalyst.[2][3] The catalytic cycle begins with the formation of an active Pd(0) species, which then participates in the oxidative addition of palladium to the halide reagent.[2]

Reductive Elimination: The Bond-Forming Finale

Reductive elimination is the final step, where the two organic groups on the palladium center couple to form the desired product, regenerating the Pd(0) catalyst. This step is often challenging in reactions involving fluorine, particularly for the formation of a C–F bond. The high energy barrier for C–F reductive elimination is a major obstacle in the development of catalytic nucleophilic fluorination reactions.[4][5]

However, significant progress has been made in overcoming this hurdle. The use of sterically hindered ligands has been shown to facilitate C–F reductive elimination.[4] Furthermore, mechanistic studies have revealed that reductive elimination can proceed from higher-valent palladium species, such as Pd(IV) fluoride complexes.[6][7] The ancillary ligand plays a crucial role in this process, with some ligands capable of adopting a coordination mode that induces reductive elimination.[6]

Comparing Common Palladium-Catalyzed Reactions with Fluorinated Substrates

Let's examine how the presence of fluorine impacts the mechanisms of several widely used palladium-catalyzed reactions.

Suzuki-Miyaura Coupling

In the Suzuki-Miyaura coupling of fluorohalobenzenes, the site-selectivity of the reaction can be controlled.[8] The reaction typically proceeds via oxidative addition at the more reactive C-Br or C-I bond, leaving the C-F bond intact. This allows for the sequential functionalization of polyhalogenated fluoroarenes. The general mechanism involves oxidative addition, transmetalation, and reductive elimination.[3]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C–N bonds.[9] When applied to fluoroarenes, the reaction generally occurs at the C-X (X = Br, I, OTf) bond, with the C-F bond remaining untouched. The mechanism follows the typical oxidative addition, amine coordination and deprotonation, and reductive elimination sequence.[9][10] The development of specialized ligands has been crucial for expanding the scope of this reaction to include challenging substrates.[11]

Sonogashira Coupling

The Sonogashira coupling enables the formation of C–C bonds between aryl halides and terminal alkynes.[12] Similar to other cross-coupling reactions, the reaction with fluoroarenes is selective for the more reactive halide. However, recent studies have demonstrated the direct Sonogashira coupling of fluoroarenes with terminal alkynes, which involves the activation of the C–F bond.[1] This transformation is facilitated by the use of a strong base, such as LiHMDS.[1] The consensus mechanism for the Sonogashira reaction involves two interconnected catalytic cycles.[13][14]

Experimental Probes for Mechanistic Elucidation

A variety of experimental techniques are employed to unravel the intricate mechanisms of these reactions.

• Kinetic Studies: Monitoring reaction rates under different conditions provides insights into the rate-determining step and the species involved in the catalytic cycle.

• In-situ Spectroscopy: Techniques like NMR and IR spectroscopy allow for the direct observation of catalytic intermediates, providing a snapshot of the reaction as it progresses.[15]

• Isotopic Labeling: The use of isotopes can help trace the path of atoms throughout the reaction, confirming proposed mechanistic pathways.

• Computational Studies: Density Functional Theory (DFT) calculations are a powerful tool for modeling reaction pathways, predicting transition state energies, and understanding the electronic effects of substituents.[16][17]

Visualization of Catalytic Cycles

To better illustrate the mechanistic pathways, we can use diagrams to represent the key steps.

General Palladium-Catalyzed Cross-Coupling Cycle

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Challenges in C–F Bond Activation

Caption: The high activation barrier for the oxidative addition of a C-F bond.

Facilitated Reductive Elimination from Pd(IV)

Caption: C-F bond formation via reductive elimination from a Pd(IV) intermediate.

Comparative Data Summary

Reaction Type	Fluorinated Substrate	Key Mechanistic Feature	Ligand/Additive Effects	Reference
Suzuki-Miyaura	Polyfluorohaloarenes	Site-selective C-X activation	Phosphine ligands control selectivity	[8]
Buchwald-Hartwig	Fluoroaryl halides/triflates	C-F bond is generally unreactive	Bulky, electron-rich phosphines are crucial	[9][11]
Sonogashira	Fluoroarenes	C-F activation with strong base	LiHMDS promotes C-F cleavage	[1][18]
Nucleophilic Fluorination	Aryl Triflates	Challenging C-F reductive elimination	Sterically hindered ligands facilitate this step	[4][19]

Experimental Protocols

General Procedure for a Palladium-Catalyzed Suzuki-Miyaura Coupling of a Fluoroaryl Bromide

• Reaction Setup: In a nitrogen-filled glovebox, a dried Schlenk tube is charged with the fluoroaryl bromide (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), a suitable phosphine ligand (e.g., SPhos, 4 mol%), and a base (e.g., K₃PO₄, 2.0 mmol).

• Solvent Addition: Anhydrous solvent (e.g., toluene/water mixture, 5 mL) is added to the Schlenk tube.

• Reaction Execution: The Schlenk tube is sealed, removed from the glovebox, and heated to the desired temperature (e.g., 100 °C) with vigorous stirring for the specified time (e.g., 12-24 hours).

• Workup and Purification: After cooling to room temperature, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Conclusion

The mechanistic landscape of palladium-catalyzed reactions involving fluorinated substrates is both challenging and rich with opportunity. While the strength of the C–F bond presents a formidable barrier to activation, the unique electronic properties of fluorine can be exploited to achieve remarkable selectivity and reactivity. The continued development of novel ligands and a deeper understanding of the elementary steps in the catalytic cycle are paving the way for even more efficient and versatile methods for the synthesis of valuable organofluorine compounds. This guide serves as a comparative framework for researchers to navigate the intricacies of this exciting field and to design more effective catalytic systems for their specific synthetic needs.

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Safety & Regulatory Compliance

1,2,5-Trifluoro-4-iodo-3-methoxybenzene proper disposal procedures

As a Senior Application Scientist, I understand that robust and reliable research is built on a foundation of safety and meticulous planning. Proper chemical handling extends beyond the benchtop; it encompasses the entire lifecycle of a reagent, culminating in its safe and compliant disposal. This guide provides a comprehensive operational plan for the disposal of 1,2,5-Trifluoro-4-iodo-3-methoxybenzene, ensuring the safety of your personnel and the protection of our environment.

Hazard Profile and Risk Assessment

Analogous halogenated and methoxy-substituted benzene derivatives are known to cause skin, eye, and respiratory irritation.[1][2][3][4] The presence of iodine and fluorine atoms necessitates a conservative approach, treating the compound as hazardous until proven otherwise.

Table 1: Inferred Hazard Profile for 1,2,5-Trifluoro-4-iodo-3-methoxybenzene

Hazard Classification	Description	Supporting Precautionary Statements
Skin Irritation	Causes skin irritation upon contact.	P264: Wash skin thoroughly after handling.[2] P280: Wear protective gloves.[2][3][5]
Eye Irritation	Causes serious eye irritation.	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][5]
Respiratory Irritation	May cause respiratory irritation if inhaled.	P261: Avoid breathing mist or vapors.[2] P271: Use only outdoors or in a well-ventilated area.[2][5]
Acute Toxicity (Oral)	May be harmful if swallowed.	P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[3]
Environmental Hazard	Halogenated organic compounds can be persistent and harmful to aquatic life.	Do not allow product to enter drains or waterways.[2][6]

Immediate Safety & Handling Protocols

Before beginning any work that will generate waste, ensure all necessary safety measures are in place.

Personal Protective Equipment (PPE)

Proper PPE is non-negotiable. The selection is based on minimizing all potential routes of exposure—dermal, ocular, and inhalation.

Table 2: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves (inspect prior to use).	Prevents skin contact and irritation.[7]
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and vapors, preventing serious eye irritation.[8][9]
Body Protection	A buttoned lab coat.	Protects skin and personal clothing from contamination.[10]
Respiratory Protection	Use only in a certified chemical fume hood.	Ensures adequate ventilation to prevent inhalation of vapors.[3][6]

Spill & Exposure Procedures

Accidents require immediate and correct responses to mitigate harm.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[4][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[4][5][11]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.[2][5]

• Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite). Collect the material into a suitable, labeled container for hazardous waste disposal. Do not let the chemical enter drains.[2][3] Ensure adequate ventilation during cleanup.

Waste Segregation & Collection: A Core Principle

The cardinal rule of chemical waste management is proper segregation. Halogenated organic waste must never be mixed with non-halogenated waste.

Causality:

• Disposal Method: Halogenated wastes require high-temperature incineration with specialized scrubbers to neutralize the acidic gases (e.g., HF, HI) produced during combustion.[12][13] This process is significantly different and more costly than the disposal of non-halogenated solvents.

• Safety: Mixing incompatible waste streams can lead to dangerous chemical reactions, heat generation, or the release of toxic gases.

Step-by-Step Collection Protocol

• Select the Correct Container: Use a designated, chemically resistant container clearly labeled "HALOGENATED ORGANIC WASTE". The container must have a secure, tight-fitting lid.[10]

• Label Accurately: The label must include the full chemical name: "1,2,5-Trifluoro-4-iodo-3-methoxybenzene" and list any other components in the waste mixture.

• Transfer Waste: Conduct all waste transfers inside a chemical fume hood. Pour carefully to avoid splashes. Do not fill the container beyond 80% capacity to allow for vapor expansion.

• Seal and Store: Securely close the container after each addition.[10] Store the container in a designated satellite accumulation area away from heat, ignition sources, and incompatible materials.[6]

Approved Disposal Pathway: High-Temperature Incineration

For halogenated aromatic compounds like 1,2,5-Trifluoro-4-iodo-3-methoxybenzene, the only environmentally responsible and regulatory-compliant disposal method is high-temperature incineration in a licensed hazardous waste facility.[12][14]

Mechanism & Rationale: Incineration at temperatures typically above 900°C (1650°F) is required to ensure the complete destruction of the aromatic ring and the carbon-halogen bonds.[13] This process prevents the formation of highly toxic and persistent byproducts such as polychlorinated dibenzo-p-dioxins and furans (PCDD/Fs), which can occur with incomplete combustion.[13] The resulting acidic gases are then neutralized in a scrubber system before being released.

Alternative methods, such as chemical treatment with Fenton's reagent, are generally not suitable for a standard laboratory setting due to their complexity, exothermic nature, and the need for specialized equipment.

Disposal Workflow Diagram

The following diagram outlines the decision-making and operational process for the proper disposal of 1,2,5-Trifluoro-4-iodo-3-methoxybenzene waste.

Caption: Logical workflow for the disposal of 1,2,5-Trifluoro-4-iodo-3-methoxybenzene.

Final Step: Arranging for Professional Disposal

Your institution's Environmental Health & Safety (EHS) department is your partner in compliant disposal. Once your waste container is ready, follow your facility's specific procedures to schedule a pickup. Never attempt to transport hazardous waste yourself. Rely on the expertise of your EHS office and their contracted, licensed hazardous waste disposal vendors to manage the final transport and destruction of the material.

By adhering to these procedures, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect our shared environment.

References

• Proper disposal of chemicals - Sciencemadness Wiki . (n.d.). Retrieved February 14, 2026, from [Link]

• 1-Iodo-4-(trifluoromethoxy)benzene . (2025). PubChem. Retrieved February 14, 2026, from [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . (1988). U.S. Environmental Protection Agency. Retrieved February 14, 2026, from [Link]

• Managing and Disposing of Household Hazardous Waste . (n.d.). NY.Gov. Retrieved February 14, 2026, from [Link]

• Solvent Wastes in the Laboratory – Disposal and/or Recycling . (n.d.). Retrieved February 14, 2026, from [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls . (2017). ResearchGate. Retrieved February 14, 2026, from [Link]

• SAFETY DATA SHEET . (2023). Retrieved February 14, 2026, from [Link]

• MATERIAL SAFETY DATA SHEET . (2006). Greenbook.net. Retrieved February 14, 2026, from [Link]

• SAFETY DATA SHEET . (2026). Retrieved February 14, 2026, from [Link]

• Standard Operating Procedures for Working in the Organic Chemistry Laboratory . (n.d.). Providence College. Retrieved February 14, 2026, from [Link]

• Environmental Health and Safety Disposal of Iodine . (2023). Case Western Reserve University. Retrieved February 14, 2026, from [Link]

• 1,3,5-Trifluoro-2,4,6-triiodobenzene . (2025). PubChem. Retrieved February 14, 2026, from [Link]

• 1-iodo-2-methoxy-4-(trifluoromethyl)benzene . (n.d.). American Elements. Retrieved February 14, 2026, from [Link]

• Safety Data Sheet - Angene Chemical . (2025). Retrieved February 14, 2026, from [Link]

• Benzene, 1-iodo-4-(trifluoromethyl)- . (n.d.). NIST WebBook. Retrieved February 14, 2026, from [Link]

• 1,2-difluoro-4-iodo-3-methoxybenzene . (n.d.). Appretech Scientific Limited. Retrieved February 14, 2026, from [Link]

• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL . (2004). Agency for Toxic Substances and Disease Registry. Retrieved February 14, 2026, from [Link]

• Management of Hazardous Waste Pharmaceuticals . (2026). US EPA. Retrieved February 14, 2026, from [Link]

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